Cas no 1394909-70-6 ((2R)-2-(Trifluoromethyl)morpholine hydrochloride)

• Product Name: (2R)-2-(Trifluoromethyl)morpholine hydrochloride
• CAS No: 1394909-70-6
• MF: C₅H₉ClF₃NO
• MW: 191.57927107811
• MDL: MFCD24621418
• CID: 4596888
• PubChem ID: 68285224
• Update Time: 2025-10-28

(2R)-2-(Trifluoromethyl)morpholine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(trifluoromethyl)morpholine hydrochloride
• (R)-2-(Trifluoromethyl)morpholine hydrochloride
• (2R)-2-(trifluoromethyl)morpholinehydrochloride
• P18766
• INIKTCFEWCCJMM-PGMHMLKASA-N
• BS-43217
• SCHEMBL12482599
• CS-0132900
• EN300-261620
• 1394909-70-6
• (2R)-2-(Trifluoromethyl)morpholine HCl
• MFCD24621418
• AKOS027469858
• (2R)-2-(trifluoromethyl)morpholine;hydrochloride
• (2R)-2-(Trifluoromethyl)morpholine hydrochloride

• MDL： MFCD24621418
• Inchi： 1S/C5H8F3NO.ClH/c6-5(7,8)4-3-9-1-2-10-4;/h4,9H,1-3H2;1H/t4-;/m1./s1
• InChI Key： INIKTCFEWCCJMM-PGMHMLKASA-N
• SMILES： Cl.FC([C@H]1CNCCO1)(F)F

Computed Properties

• Exact Mass: 191.0324761 g/mol
• Monoisotopic Mass: 191.0324761 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 114
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3
• Molecular Weight: 191.58

Additional information on (2R)-2-(Trifluoromethyl)morpholine hydrochloride

Comprehensive Overview of (2R)-2-(Trifluoromethyl)morpholine hydrochloride (CAS No. 1394909-70-6)

(2R)-2-(Trifluoromethyl)morpholine hydrochloride (CAS No. 1394909-70-6) is a chiral morpholine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and versatile applications. The compound features a trifluoromethyl group at the 2-position of the morpholine ring, which enhances its metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery. Researchers are increasingly exploring its potential in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and G-protein-coupled receptor (GPCR) modulators.

In recent years, the demand for fluorinated compounds like (2R)-2-(Trifluoromethyl)morpholine hydrochloride has surged, driven by their ability to improve the pharmacokinetic profiles of drug candidates. The trifluoromethyl group is a key motif in modern medicinal chemistry, as it can influence binding affinity, solubility, and bioavailability. This compound’s chiral center also makes it a critical building block for enantioselective synthesis, a hot topic in asymmetric catalysis and green chemistry. With the rise of AI-driven drug design, computational tools are now being employed to predict the optimal configurations of such derivatives, further accelerating their adoption in R&D pipelines.

From a synthetic perspective, (2R)-2-(Trifluoromethyl)morpholine hydrochloride is typically prepared via stereoselective methods, such as asymmetric hydrogenation or enzymatic resolution, to ensure high enantiomeric purity. Its hydrochloride salt form improves stability and handling, making it suitable for large-scale production. The compound’s CAS No. 1394909-70-6 is frequently searched in chemical databases, reflecting its relevance in patent filings and academic publications. Notably, its applications extend beyond pharmaceuticals; it is also investigated in material science for designing fluorinated polymers with enhanced thermal and chemical resistance.

Environmental and regulatory considerations are another focal point for derivatives like (2R)-2-(Trifluoromethyl)morpholine hydrochloride. As industries prioritize sustainable chemistry, efforts are underway to develop greener synthetic routes for fluorinated compounds, minimizing hazardous byproducts. The compound’s low toxicity profile and biodegradability potential align with the principles of green chemistry, a trending topic in both academia and industry. Additionally, its role in precision agriculture—where fluorinated agrochemicals improve crop protection—has sparked interest among agrochemical companies.

In summary, (2R)-2-(Trifluoromethyl)morpholine hydrochloride (CAS No. 1394909-70-6) exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span drug discovery, material science, and agrochemical development, while its synthesis and use reflect broader trends in sustainability and enantioselective catalysis. As research continues to uncover new possibilities, this compound remains a cornerstone in the toolkit of chemists and researchers worldwide.